molecular formula C12H12N2O2 B8420717 Methyl 1-cyclopropyl-1H-indazole-5-carboxylate

Methyl 1-cyclopropyl-1H-indazole-5-carboxylate

Cat. No.: B8420717
M. Wt: 216.24 g/mol
InChI Key: HBXMHVPKHLXQQG-UHFFFAOYSA-N
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Description

Methyl 1-cyclopropyl-1H-indazole-5-carboxylate is a useful research compound. Its molecular formula is C12H12N2O2 and its molecular weight is 216.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H12N2O2

Molecular Weight

216.24 g/mol

IUPAC Name

methyl 1-cyclopropylindazole-5-carboxylate

InChI

InChI=1S/C12H12N2O2/c1-16-12(15)8-2-5-11-9(6-8)7-13-14(11)10-3-4-10/h2,5-7,10H,3-4H2,1H3

InChI Key

HBXMHVPKHLXQQG-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC2=C(C=C1)N(N=C2)C3CC3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of methyl 1H-indazole-5-carboxylate (970 mg, 5.5 mmol), cyclopropylboronic acid (946 mg, 11 mmol), cupper (II) acetate, [2,2′]bipyridyl (860 mg, 5.5 mmol) in 1,2-dichloroethane (50 mL) was heated at 70° C. for 2 hrs. The mixture was added saturated aqueous NH4Cl (70 mL) followed by the addition of DCM (30 mL) and water (30 mL), extracted with DCM (30 mL×2), dried over Na2SO4, filtered through a pad of Celite (registered trademark) the filtrate was concentrated to give a pale brown solid, which was purified by column chromatography on silica gel (hexane/EtOAc=8/1) to give 840 mg (71% yield) of the titled compound as a off-white solid.
Quantity
970 mg
Type
reactant
Reaction Step One
Quantity
946 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
860 mg
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
70 mL
Type
reactant
Reaction Step Two
Name
Quantity
30 mL
Type
solvent
Reaction Step Three
Name
Quantity
30 mL
Type
solvent
Reaction Step Three
Yield
71%

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